Cas no 1785633-56-8 (tert-butyl 7-fluoro-3,9-diazaspiro[5.5]undecane-3-carboxylate)

• Product Name: tert-butyl 7-fluoro-3,9-diazaspiro[5.5]undecane-3-carboxylate
• CAS No: 1785633-56-8
• MF: C₁₄H₂₅FN₂O₂
• MW: 272.358907461166
• CID: 5290243
• Update Time: 2026-03-10

tert-butyl 7-fluoro-3,9-diazaspiro[5.5]undecane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 7-fluoro-3,9-diazaspiro[5.5]undecane-3-carboxylate
• 3,9-Diazaspiro[5.5]undecane-3-carboxylic acid, 7-fluoro-, 1,1-dimethylethyl ester

• Inchi： 1S/C14H25FN2O2/c1-13(2,3)19-12(18)17-8-5-14(6-9-17)4-7-16-10-11(14)15/h11,16H,4-10H2,1-3H3
• InChI Key： JLYPVBAQQJEULR-UHFFFAOYSA-N
• SMILES： C1C2(CCNCC2F)CCN(C(OC(C)(C)C)=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on tert-butyl 7-fluoro-3,9-diazaspiro[5.5]undecane-3-carboxylate

Introduction to Tert-butyl 7-fluoro-3,9-diazaspiro[5.5]undecane-3-carboxylate (CAS No. 1785633-56-8)

Tert-butyl 7-fluoro-3,9-diazaspiro[5.5]undecane-3-carboxylate, identified by its CAS number 1785633-56-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the spirocyclic class of molecules, characterized by its unique structural framework, which integrates a spiro linkage between a seven-membered and a five-membered heterocyclic system. The presence of both fluoro and diazaspiro moieties in its molecular architecture imparts distinct physicochemical properties and biological activities, making it a promising candidate for further exploration in drug discovery and development.

The structural motif of tert-butyl 7-fluoro-3,9-diazaspiro[5.5]undecane-3-carboxylate features a tert-butyl ester group at the carboxyl position, which enhances the compound's lipophilicity and stability under various chemical conditions. This feature is particularly advantageous in pharmaceutical applications, where solubility and metabolic stability are critical factors for drug efficacy. The fluoro substituent at the 7-position introduces electron-withdrawing effects, influencing the electronic properties of the molecule and potentially modulating its interactions with biological targets. Additionally, the diazaspiro core contributes to the compound's rigidity and spatial constraints, which can be leveraged to optimize binding affinity and selectivity in drug design.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the pharmacophoric features of tert-butyl 7-fluoro-3,9-diazaspiro[5.5]undecane-3-carboxylate. Studies have demonstrated that the spirocyclic scaffold can effectively engage with specific binding pockets in biological macromolecules, such as enzymes and receptors. The combination of fluoro and diazaspiro functionalities creates a multi-point interaction profile, which can enhance target engagement and reduce off-target effects. These insights have guided the design of novel derivatives with improved pharmacokinetic profiles and therapeutic potential.

In the realm of medicinal chemistry, the synthesis of tert-butyl 7-fluoro-3,9-diazaspiro[5.5]undecane-3-carboxylate has been achieved through multi-step organic transformations, including spirocyclization reactions and fluorination techniques. The introduction of fluorine atoms is particularly challenging but crucial for achieving optimal biological activity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the spirocyclic core with high precision. These synthetic strategies not only highlight the synthetic prowess in modern organic chemistry but also underscore the importance of structural diversity in drug discovery.

The pharmacological evaluation of tert-butyl 7-fluoro-3,9-diazaspiro[5.5]undecane-3-carboxylate has revealed intriguing biological activities that warrant further investigation. Preclinical studies have indicated potential therapeutic applications in areas such as central nervous system (CNS) disorders and inflammation-related diseases. The unique structural features of this compound may enable it to modulate key signaling pathways involved in these conditions. For instance, the spirocyclic scaffold could interact with neurotransmitter receptors or inflammatory mediators, offering a novel approach to therapeutic intervention.

One particularly notable aspect of tert-butyl 7-fluoro-3,9-diazaspiro[5.5]undecane-3-carboxylate is its potential as a scaffold for structure-based drug design (SBDD). By leveraging high-throughput screening (HTS) data and computational modeling, researchers can identify lead compounds that exhibit high affinity for specific biological targets. The rigid spirocyclic core provides a stable framework for optimizing binding interactions, while the fluorine substituent can fine-tune pharmacokinetic properties such as bioavailability and metabolic stability.

The role of fluorine atoms in pharmaceuticals cannot be overstated. Their incorporation into molecular structures often leads to enhanced binding affinity, prolonged half-life, and improved resistance to enzymatic degradation. In the case of tert-butyl 7-fluoro-3,9-diazaspiro[5.5]undecane-3-carboxylate, the fluorine atom at the 7-position plays a pivotal role in modulating its biological activity. This underscores the strategic importance of fluorine in medicinal chemistry and highlights its potential as a key structural element in next-generation therapeutics.

Future directions in the study of tert-butyl 7-fluoro-3,9-diazaspiro[5.5]undecane-3-carboxylate may include exploring its derivatives with modified substituents to enhance specific biological activities or improve pharmacokinetic profiles. Additionally, investigating its potential as an intermediate in larger synthetic schemes could open up new avenues for drug development. The integration of machine learning algorithms into virtual screening processes may accelerate the identification of promising analogs based on known bioactive scaffolds.

The versatility of tert-butyl 7-fluoro-3,9-diazaspiro[5.5]undecane-3-carboxylate as a building block for medicinal chemistry innovation is evident from its multifaceted structural features and potential applications. As research continues to uncover new therapeutic targets and mechanisms, compounds like this are poised to play a significant role in addressing unmet medical needs across various disease areas.